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Compound of Interest

Compound Name:
Ethyl 2-acetyl-3-

(dimethylamino)acrylate

Cat. No.: B016498 Get Quote

An In-depth Technical Guide to CAS Number 51145-57-4: Ethyl 2-acetyl-3-
(dimethylamino)acrylate

This technical guide provides a comprehensive overview of the chemical properties, suppliers,

and synthetic applications of the compound identified by CAS number 51145-57-4, commonly

known as Ethyl 2-acetyl-3-(dimethylamino)acrylate. This document is intended for

researchers, scientists, and professionals in the field of drug development and organic

synthesis.

Chemical Properties and Data
Ethyl 2-acetyl-3-(dimethylamino)acrylate is a versatile organic compound utilized as a

building block in chemical synthesis.[1] Its key physical and chemical properties are

summarized in the table below.
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Property Value Reference(s)

Chemical Name
Ethyl 2-acetyl-3-

(dimethylamino)acrylate
[2]

Synonyms

2-Acetyl-3-dimethylamino-

acrylic acid ethyl ester, Ethyl

(2E)-2-

(dimethylaminomethylidene)-3-

oxobutanoate

[2][3]

CAS Number 51145-57-4 [1][2]

Molecular Formula C9H15NO3 [1][2]

Molecular Weight 185.22 g/mol [1][2]

Appearance
Pale red or light yellow to

brown liquid
[2][3]

Melting Point
41-44 °C (when dissolved in

isopropyl ether)
[2]

Boiling Point
128 °C at 0.2 mmHg; 150 °C at

1 mmHg
[2][3]

Density ~1.038 g/cm³ (Predicted) [2]

Refractive Index 1.5330-1.5370 [2]

Storage Temperature
2-8°C, Keep in dark place,

Sealed in dry
[2]

Solubility

Chloroform (Slightly), Ethyl

Acetate (Slightly), Methanol

(Slightly)

[2]

InChI Key
LQSOVGAUOHMPLK-

SOFGYWHQSA-N
[4]
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Ethyl 2-acetyl-3-(dimethylamino)acrylate is available from a variety of chemical suppliers

catering to research and development needs. A selection of global suppliers includes:

Accela ChemBio Co.,Ltd.[2]

Alfa Chemistry[5]

Ambeed[6]

Anka Chem[7]

Bide Pharmatech Ltd.[2]

ChemicalBook[2]

Fisher Scientific (distributor for Thermo Scientific Chemicals and TCI America)[8][9]

Santa Cruz Biotechnology (SCBT)[1]

Shandong Mingde Biotechnology Co., Ltd.[2]

TCI Chemicals[3]

Experimental Protocols
Ethyl 2-acetyl-3-(dimethylamino)acrylate is a key intermediate in the synthesis of various

heterocyclic compounds, which are significant scaffolds in medicinal chemistry.[1] A primary

application is in the synthesis of pyrimidine derivatives.[4]

General Synthesis of Ethyl 2-acetyl-3-
(dimethylamino)acrylate
The most common and efficient method for synthesizing this compound is through the

condensation reaction of ethyl acetoacetate with N,N-dimethylformamide dimethyl acetal (DMF-

DMA).[1] This reaction is typically base-catalyzed and performed under anhydrous conditions

at elevated temperatures (80–100°C) for several hours.[1]
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Synthesis Workflow

Ethyl Acetoacetate
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Anhydrous Conditions
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Ethyl 2-acetyl-3-
(dimethylamino)acrylate

(CAS 51145-57-4)

Condensation

Click to download full resolution via product page

Caption: General synthesis workflow for Ethyl 2-acetyl-3-(dimethylamino)acrylate.

Detailed Protocol: Synthesis of a Pyrimidine Derivative
The following is a representative experimental protocol illustrating the use of Ethyl 2-acetyl-3-
(dimethylamino)acrylate as a precursor for the synthesis of a substituted pyrimidine. This

protocol is based on common methodologies for pyrimidine synthesis from β-enamino esters.

Reaction: Condensation of Ethyl 2-acetyl-3-(dimethylamino)acrylate with a guanidine

derivative to form a 2-amino-pyrimidine ring.

Materials:

Ethyl 2-acetyl-3-(dimethylamino)acrylate (1 equivalent)

Guanidine hydrochloride (1.2 equivalents)

Sodium ethoxide (1.2 equivalents)
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Anhydrous ethanol

Procedure:

A solution of sodium ethoxide is prepared by dissolving sodium metal in anhydrous ethanol

under an inert atmosphere (e.g., nitrogen or argon).

Guanidine hydrochloride is added to the sodium ethoxide solution and stirred for 30 minutes

at room temperature to form free guanidine.

Ethyl 2-acetyl-3-(dimethylamino)acrylate is added to the reaction mixture.

The mixture is heated to reflux (approximately 78°C) and maintained at this temperature for

6-12 hours. The progress of the reaction is monitored by Thin Layer Chromatography (TLC).

After the reaction is complete, the mixture is cooled to room temperature, and the solvent is

removed under reduced pressure.

The residue is treated with water and the resulting precipitate is collected by filtration.

The crude product is washed with cold water and then purified by recrystallization from a

suitable solvent (e.g., ethanol or ethyl acetate) to yield the desired pyrimidine derivative.
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Experimental Workflow: Pyrimidine Synthesis
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Caption: Step-by-step workflow for the synthesis of a pyrimidine derivative.

Role in Signaling Pathways
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Extensive searches of scientific literature and chemical databases did not yield any evidence of

direct involvement of Ethyl 2-acetyl-3-(dimethylamino)acrylate (CAS 51145-57-4) in any

biological signaling pathways. Its primary role is established as a versatile precursor for the

synthesis of more complex, biologically active heterocyclic compounds, such as pyrimidines

and pyridines.[1][4]

Many pyrimidine derivatives are known to be potent modulators of various signaling pathways

and are used as therapeutic agents. For instance, certain pyrimidine-based molecules act as

kinase inhibitors, targeting pathways crucial for cell growth and proliferation, such as the

Epidermal Growth Factor Receptor (EGFR) signaling pathway, which is often dysregulated in

cancer.

To illustrate the biological relevance of the compounds that can be synthesized from Ethyl 2-
acetyl-3-(dimethylamino)acrylate, the following diagram depicts a simplified representation of

the EGFR signaling pathway, a common target for pyrimidine-based kinase inhibitors.
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Illustrative Target: EGFR Signaling Pathway
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Caption: Simplified EGFR signaling pathway, a target for pyrimidine-based drugs.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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